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Compound of Interest

Compound Name: N,3-diethylaniline

Cat. No.: B12447655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Published experimental data specifically detailing the synthesis and reactions of

N,3-diethylaniline is scarce. The following protocols and application notes are based on

established general methodologies for the alkylation of aniline derivatives and the known

applications of its isomers, such as N,N-diethylaniline. These should be regarded as starting

points for research and development, and optimization will be required.

Introduction
N,3-diethylaniline is an aromatic organic compound, a derivative of aniline with ethyl groups

attached to the nitrogen atom and at the meta position of the benzene ring. Like other

substituted anilines, it holds potential as a chemical intermediate in the synthesis of dyes,

pharmaceuticals, and other specialty organic chemicals. Its structural isomer, N,N-

diethylaniline, is a widely used intermediate, suggesting that N,3-diethylaniline could serve as

a valuable building block for creating novel molecules with unique properties.[1][2] This

document provides a proposed experimental protocol for its synthesis and outlines its potential

applications based on analogous compounds.

Physicochemical Properties of N,3-diethylaniline
The following table summarizes the computed physicochemical properties of N,3-
diethylaniline.
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Property Value

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.23 g/mol

IUPAC Name N,3-diethylaniline

CAS Number 101415-17-2

XLogP3 3.1

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 1

Rotatable Bond Count 3

Source: PubChem CID 10866510[3]

Proposed Synthesis of N,3-diethylaniline
The most direct proposed synthesis of N,3-diethylaniline is the selective N-ethylation of m-

ethylaniline. This can be achieved through various methods, including reductive amination with

acetaldehyde or direct alkylation with an ethylating agent. The following protocol is a

representative method for reductive N-alkylation.
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Synthesis of N,3-diethylaniline

m-ethylaniline

Reaction Mixture in Solvent
(e.g., Ethanol or Isopropanol)

Acetaldehyde Catalyst (e.g., Pd/C)
Hydrogen Source (e.g., H₂ or Ammonium Formate)

Stirring at Room Temperature

Reaction Monitoring (TLC)

Catalyst Filtration

Solvent Evaporation

Purification (Column Chromatography)

N,3-diethylaniline
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Azo Dye Synthesis Pathway

Aromatic Amine
(Diazo Component)

Nitrous Acid (NaNO₂ + HCl)
0-5 °C

Diazotization

Diazonium Salt

Coupling Reaction

N,3-diethylaniline
(Coupling Component)

Azo Coupling

Azo Dye

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. nbinno.com [nbinno.com]

3. N,3-diethylaniline | C10H15N | CID 10866510 - PubChem [pubchem.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12447655?utm_src=pdf-body-img
https://www.benchchem.com/product/b12447655?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diethylaniline
https://www.nbinno.com/article/dye-intermediates/applications-n-n-diethylaniline-cas-91-66-7-dyes-pharmaceuticals-lw
https://pubchem.ncbi.nlm.nih.gov/compound/10866510
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12447655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for N,3-diethylaniline
as a Chemical Intermediate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12447655#experimental-protocol-for-using-n-3-
diethylaniline-as-a-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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